Cas no 84282-40-6 (1-(4-Bromobenzoyl)-2-(1-naphthoyl)hydrazine)

• Product Name: 1-(4-Bromobenzoyl)-2-(1-naphthoyl)hydrazine
• CAS No: 84282-40-6
• MF: C₁₈H₁₃BrN₂O₂
• MW: 369.212023496628
• CID: 724433
• PubChem ID: 96742
• Update Time: 2025-10-28

1-(4-Bromobenzoyl)-2-(1-naphthoyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylicacid, 2-(4-bromobenzoyl)hydrazide
• 2'-(4-bromobenzoyl)-1-naphthohydrazide
• N'-(4-bromobenzoyl)naphthalene-1-carbohydrazide
• CHEMBL1712186
• DTXSID10233241
• NSC-88172
• EINECS 282-685-8
• MLS002694813
• NS00038488
• 1-(4-BROMOBENZOYL)-2-(1-NAPHTHOYL)HYDRAZINE
• 84282-40-6
• HMS3085I18
• SMR001560732
• NSC 88172
• NSC88172
• 1-(4-Bromobenzoyl)-2-(1-naphthoyl)hydrazine

• Inchi： 1S/C18H13BrN2O2/c19-14-10-8-13(9-11-14)17(22)20-21-18(23)16-7-3-5-12-4-1-2-6-15(12)16/h1-11H,(H,20,22)(H,21,23)
• InChI Key： PXVSILKUOOKWFV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(NNC(C1=CC=CC2=CC=CC=C21)=O)=O

Computed Properties

• Exact Mass: 368.016
• Monoisotopic Mass: 368.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.486
• Boiling Point: 618.1°C at 760 mmHg
• Flash Point: 327.6°C
• Refractive Index: 1.681

Additional information on 1-(4-Bromobenzoyl)-2-(1-naphthoyl)hydrazine

Professional Introduction to 1-(4-Bromobenzoyl)-2-(1-naphthoyl)hydrazine (CAS No. 84282-40-6)

1-(4-Bromobenzoyl)-2-(1-naphthoyl)hydrazine, a compound with the chemical formula C₂₁H₁₄N₂O₂ and CAS number 84282-40-6, is a significant intermediate in the field of organic synthesis and pharmaceutical research. This compound, characterized by its dual aryl groups and hydrazine moiety, has garnered attention due to its versatile applications in the development of novel bioactive molecules.

The structure of 1-(4-Bromobenzoyl)-2-(1-naphthoyl)hydrazine consists of a benzoyl group attached to a brominated aromatic ring on one side and a naphthyl group linked to a hydrazine moiety on the other. This unique arrangement provides a rich framework for further functionalization, making it a valuable building block in synthetic chemistry. The presence of both bromine and naphthalene functionalities allows for diverse chemical transformations, including cross-coupling reactions, condensation reactions, and nucleophilic substitutions.

In recent years, 1-(4-Bromobenzoyl)-2-(1-naphthoyl)hydrazine has been extensively studied for its potential in medicinal chemistry. Its hydrazine component is particularly noteworthy, as hydrazines are known for their role in the synthesis of various pharmacologically active compounds. For instance, derivatives of hydrazine have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The benzoyl and naphthalene groups further enhance its utility by providing additional sites for chemical modification.

One of the most compelling applications of 1-(4-Bromobenzoyl)-2-(1-naphthoyl)hydrazine is in the synthesis of heterocyclic compounds. Heterocycles are essential scaffolds in drug design due to their prevalence in bioactive molecules. The compound's ability to undergo cyclization reactions makes it an excellent candidate for constructing complex cyclic structures. Recent studies have demonstrated its use in the preparation of imidazoles, pyrazoles, and pyridines, which are crucial motifs in many therapeutic agents.

The brominated aromatic ring in 1-(4-Bromobenzoyl)-2-(1-naphthoyl)hydrazine is particularly interesting from a synthetic perspective. Bromine is a versatile electrophile that can participate in various coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are widely used in pharmaceutical synthesis to introduce aryl groups into complex molecules. The naphthyl group, on the other hand, offers steric hindrance and electronic effects that can influence the reactivity of adjacent functional groups.

Recent advancements in drug discovery have highlighted the importance of multi-target directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. 1-(4-Bromobenzoyl)-2-(1-naphthoyl)hydrazine serves as an excellent precursor for developing such ligands. Its structural features allow for the introduction of diverse pharmacophores that can modulate multiple pathways involved in diseases like cancer and neurodegeneration.

The hydrazine moiety has been particularly studied for its potential in kinase inhibition. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in various diseases. By designing molecules that target specific kinases, researchers can develop drugs that disrupt aberrant signaling networks. The ability of 1-(4-Bromobenzoyl)-2-(1-naphthoyl)hydrazine to undergo further functionalization makes it a valuable tool in this endeavor.

In conclusion, 1-(4-Bromobenzoyl)-2-(1-naphthoyl)hydrazine (CAS No. 84282-40-6) is a multifaceted compound with significant applications in synthetic chemistry and pharmaceutical research. Its unique structural features enable diverse chemical transformations and make it an ideal candidate for developing novel bioactive molecules. As research continues to uncover new therapeutic targets and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery and development.